Cas no 1806973-70-5 (5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine)

5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and selectivity in synthetic applications. Its bromo and chloro groups provide versatile sites for cross-coupling reactions, while the difluoromethyl moiety enhances lipophilicity and metabolic stability, making it valuable in agrochemical and pharmaceutical research. The methyl group at the 3-position further influences steric and electronic properties, facilitating tailored modifications. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, where its structural features contribute to improved binding affinity and stability. High purity and consistent quality ensure reliable performance in demanding chemical processes.

5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine structure

1806973-70-5 structure

Product Name:5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine

CAS No:1806973-70-5

MF:C₇H₅BrClF₂N

MW:256.475106954575

CID:4858679

Update Time:2025-10-05

5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine
- Inchi： 1S/C7H5BrClF2N/c1-3-5(7(10)11)4(8)2-12-6(3)9/h2,7H,1H3
- InChI Key： QOTMJSQQIZHUEZ-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(C)=C1C(F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 158
XLogP3: 3.5
Topological Polar Surface Area: 12.9

5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029062962-250mg	5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine	1806973-70-5	97%	250mg	$998.40	2022-03-31
Alichem	A029062962-500mg	5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine	1806973-70-5	97%	500mg	$1,613.70	2022-03-31
Alichem	A029062962-1g	5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine	1806973-70-5	97%	1g	$2,980.00	2022-03-31

5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

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Additional information on 5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine

Comprehensive Overview of 5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine (CAS No. 1806973-70-5)

The compound 5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine (CAS No. 1806973-70-5) is a halogenated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and specialty chemicals. Its unique molecular structure, featuring bromine, chlorine, and difluoromethyl substituents, makes it a versatile intermediate for synthesizing advanced functional materials. Researchers and industry professionals are increasingly exploring its applications due to its potential in crop protection, drug discovery, and material science.

One of the most searched questions about 5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine revolves around its synthetic routes and industrial-scale production. Recent advancements in green chemistry have led to more sustainable methods for its synthesis, reducing environmental impact. For instance, catalytic halogenation and fluorination techniques are now being optimized to improve yield and purity. This aligns with the growing demand for eco-friendly chemical processes, a hot topic in both academic and industrial circles.

Another area of interest is the compound's role in agrochemical formulations. With the global push for sustainable agriculture, 5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine is being studied as a key intermediate for developing next-generation pesticides and herbicides. Its structural motifs are known to enhance bioactivity, making it a candidate for low-toxicity crop protection agents. This is particularly relevant given the rising concerns about food security and environmental safety.

In the pharmaceutical sector, 5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine is being investigated for its potential in medicinal chemistry. The difluoromethyl group is a notable pharmacophore, often used to improve metabolic stability and bioavailability of drug candidates. Researchers are exploring its incorporation into anticancer and antiviral compounds, addressing pressing health challenges like oncology and infectious diseases.

The compound's physical and chemical properties are also a focal point for many queries. Its melting point, solubility, and stability under various conditions are critical for formulation scientists. Recent studies have highlighted its compatibility with polymer matrices and nanomaterials, opening doors for applications in advanced coatings and electronic materials.

From a commercial perspective, the supply chain and market trends for 5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine are evolving. With increasing demand from Asia-Pacific and North American markets, manufacturers are scaling up production while adhering to stringent regulatory standards. This compound's patent landscape and intellectual property considerations are also frequently discussed, especially among chemical innovators and legal experts.

In summary, 5-Bromo-2-chloro-4-(difluoromethyl)-3-methylpyridine (CAS No. 1806973-70-5) is a multifaceted compound with broad applications. Its relevance to sustainability, healthcare, and advanced materials ensures it remains a topic of high interest. As research progresses, its role in addressing global challenges will likely expand, making it a cornerstone of modern chemical innovation.